Cas no 19325-92-9 (Uridine, 2'-bromo-2'-deoxy-, 3',5'-diacetate)

• Product Name: Uridine, 2'-bromo-2'-deoxy-, 3',5'-diacetate
• CAS No: 19325-92-9
• MF: C₁₃H₁₅BrN₂O₇
• MW: 391.171403169632
• CID: 1386389
• PubChem ID: 11728884
• Update Time: 2025-04-20

Uridine, 2'-bromo-2'-deoxy-, 3',5'-diacetate Chemical and Physical Properties

Names and Identifiers

• Uridine, 2'-bromo-2'-deoxy-, 3',5'-diacetate
• 1-(3,5-di-O-acetyl-2-bromo-2-deoxy-β-D-ribofuranosyl)-uracil
• 3',5'-di-O-acetyl-2'-bromo-2'-deoxyuridine
• GIERFVXRTOJITJ-HJQYOEGKSA-N
• E80475
• 1-(3,5-DI-O-ACETYL-2-BROMO-2-DEOXY-BETA-D-RIBOFURANOSYL)-2,4(1H,3H)-PYRIMIDINEDIONE
• 19325-92-9
• SCHEMBL8926313

• Inchi： 1S/C13H15BrN2O7/c1-6(17)21-5-8-11(22-7(2)18)10(14)12(23-8)16-4-3-9(19)15-13(16)20/h3-4,8,10-12H,5H2,1-2H3,(H,15,19,20)/t8-,10-,11-,12-/m1/s1
• InChI Key： GIERFVXRTOJITJ-HJQYOEGKSA-N
• SMILES： Br[C@H]1[C@H](N2C=CC(NC2=O)=O)O[C@H](COC(C)=O)[C@H]1OC(C)=O

Computed Properties

• Exact Mass: 390.00625
• Monoisotopic Mass: 390.00626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 111.24
• LogP: -0.30770